[1-(3,4-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methyl 4-methylbenzenecarboxylate

• IUPAC Name: [1-(3,4-dichlorophenyl)triazol-4-yl]methyl 4-methylbenzoate
• InChI: InChI=1S/C17H13Cl2N3O2/c1-11-2-4-12(5-3-11)17(23)24-10-13-9-22(21-20-13)14-6-7-15(18)16(19)8-14/h2-9H,10H2,1H3
• InChI Key: VNUCULMRTSFYEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OCC2=CN(N=N2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H13Cl2N3O2
• Molecular Weight: 362.2 g/mol

Description

“[1-(3,4-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methyl 4-methylbenzenecarboxylate” is a chemical compound with the molecular formula C17H13Cl2N3O2. It is a complex organic compound that is used in various fields of chemistry.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a 1,2,3-triazol-4-yl group attached to a 3,4-dichlorophenyl group. This structure is further linked to a methyl 4-methylbenzenecarboxylate group.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 362.21002. Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not provided in the search results.

Scientific Research Applications

Synthesis and Structural Analysis

• Novel compounds, including triazole derivatives, have been synthesized for various applications. For example, Ling et al. (2008) synthesized novel urea derivatives involving triazole rings, demonstrating promising antitumor activities (Ling, S., Xin, Zhou, Zhong, Jin-Qing, & Jian‐xin, Fang, 2008).

• Ahmed et al. (2020) reported on the synthesis and characterization of triazole derivatives that include an α-ketoester functionality and phenyl substituents, contributing to the understanding of π-hole tetrel bonding interactions (Ahmed, Muhammad Naeem, Yasin, K. A., Aziz, Shahid, Khan, Saba, Tahir, M., Gil, Diego M., & Frontera, A., 2020).

Biological and Antimicrobial Activities

• The biological activities of triazole derivatives have been extensively explored. Salehi et al. (2016) synthesized β-carboline derivatives with triazole rings, showing significant cytotoxic and antibacterial activities (Salehi, P., Babanezhad-Harikandei, K., Bararjanian, M., Al-Harrasi, A., Esmaeili, M., & Aliahmadi, A., 2016).

• Bekircan et al. (2015) explored the synthesis of compounds derived from triazole for their potential as lipase and α-glucosidase inhibitors, highlighting their biomedical applications (Bekircan, O., Ülker, S., & Menteşe, E., 2015).

Radiochemical Applications

• Erlandsson et al. (2008) developed 18F-labelled vorozole analogues, including triazole derivatives, as potential PET tracers for aromatase, demonstrating applications in medical imaging (Erlandsson, M., Karimi, F., Takahashi, Kayo, & Långstrom, B., 2008).

Material Science and Crystallography

• Kariuki et al. (2021) synthesized and characterized isostructural thiazoles with triazole components, contributing to material science and crystallography (Kariuki, B., Abdel-Wahab, B. F., & El‐Hiti, G., 2021).

Extraction and Environmental Applications

• Golubyatnikova et al. (2012) studied the extraction of acids using triazole derivatives, highlighting their potential in environmental and analytical chemistry (Golubyatnikova, L. G., Anpilogova, G. R., Khisamutdinov, R. A., & Murinov, Y., 2012).

Safety And Hazards

The safety and hazards associated with this compound are not specified in the search results. As with any chemical compound, appropriate safety measures should be taken when handling it to prevent exposure and potential harm.